molecular formula C9H12ClN3O2S B6147208 N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride CAS No. 1581293-99-3

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride

Cat. No. B6147208
CAS RN: 1581293-99-3
M. Wt: 261.7
InChI Key:
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Description

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride, also known as ACEBSH, is a sulfonamide-based compound commonly used in scientific research. This compound is widely used in biochemical and physiological studies due to its ability to interact with proteins, enzymes, and other molecules. It is also used in the synthesis of other compounds and in the study of enzyme mechanisms.

Scientific Research Applications

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride has a number of applications in scientific research. It is commonly used as a reagent in biochemical and physiological studies, as it is able to interact with proteins, enzymes, and other molecules. It is also used in the synthesis of other compounds, such as peptides, and in the study of enzyme mechanisms. Additionally, N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride is used in the study of enzyme-catalyzed reactions, as it is able to act as a competitive inhibitor of certain enzymes.

Mechanism of Action

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride is able to interact with proteins, enzymes, and other molecules due to its ability to form hydrogen bonds. This allows it to bind to the active sites of enzymes and proteins, which inhibits their activity. Additionally, N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride is able to interact with other molecules through van der Waals forces and electrostatic interactions.
Biochemical and Physiological Effects
N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases, which can have a number of effects on biochemical processes. Additionally, N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride has been shown to inhibit the activity of certain proteins, which can affect physiological processes.

Advantages and Limitations for Lab Experiments

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride has several advantages and limitations for lab experiments. One of the main advantages is its ability to interact with proteins, enzymes, and other molecules, which makes it a useful reagent for biochemical and physiological studies. Additionally, N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride is relatively easy to synthesize and is relatively inexpensive. However, N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride has several limitations. It is not soluble in organic solvents, which can make it difficult to use in certain experiments, and it is not very stable, which can make it difficult to store.

Future Directions

There are a number of potential future directions for research related to N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride. One potential direction is to further explore its ability to inhibit the activity of certain enzymes and proteins. Additionally, further research could be done to explore its potential applications in drug design and development. Additionally, further research could be done to explore the potential effects of N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride on other biochemical and physiological processes. Finally, further research could be done to explore the potential of N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride as a reagent in other types of scientific experiments.

Synthesis Methods

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride can be synthesized using a two-step process. The first step involves reacting 4-cyanobenzene-1-sulfonamide with an amine, such as 2-aminoethanol, in an aqueous solution. This reaction produces N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide. The second step involves treating the resulting compound with hydrochloric acid, which produces N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride involves the reaction of 4-cyanobenzenesulfonyl chloride with 2-aminoethanol in the presence of a base to form the desired product.", "Starting Materials": [ "4-cyanobenzenesulfonyl chloride", "2-aminoethanol", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 4-cyanobenzenesulfonyl chloride to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask to deprotonate the sulfonyl chloride group", "Add 2-aminoethanol to the reaction flask and stir for several hours at room temperature", "Quench the reaction with hydrochloric acid to form the hydrochloride salt of the product", "Isolate the product by filtration and wash with a suitable solvent (e.g. water or ethanol)", "Dry the product under vacuum to obtain N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride" ] }

CAS RN

1581293-99-3

Product Name

N-(2-aminoethyl)-4-cyanobenzene-1-sulfonamide hydrochloride

Molecular Formula

C9H12ClN3O2S

Molecular Weight

261.7

Purity

95

Origin of Product

United States

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